Cas no 61959-37-3 (4-Pyrimidineacetonitrile, alpha-formyl- (9CI))

4-Pyrimidineacetonitrile, alpha-formyl- (9CI) structure
61959-37-3 structure
Product Name:4-Pyrimidineacetonitrile, alpha-formyl- (9CI)
CAS No:61959-37-3
MF:C7H5N3O
MW:147.134100675583
CID:1021421
PubChem ID:21495104
Update Time:2025-04-20

4-Pyrimidineacetonitrile, alpha-formyl- (9CI) Chemical and Physical Properties

Names and Identifiers

    • 4-Pyrimidineacetonitrile, alpha-formyl- (9CI)
    • 3-oxo-2-(pyrimidin-4-yl)propanenitrile
    • 3-oxo-2-pyrimidin-4-ylpropanenitrile
    • SCHEMBL2966587
    • 61959-37-3
    • DA-23269
    • Inchi: 1S/C7H5N3O/c8-3-6(4-11)7-1-2-9-5-10-7/h1-2,4-6H
    • InChI Key: QLYRBYOOLRYWAC-UHFFFAOYSA-N
    • SMILES: O=CC(C#N)C1C=CN=CN=1

Computed Properties

  • Exact Mass: 147.043261791g/mol
  • Monoisotopic Mass: 147.043261791g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 183
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.4
  • Topological Polar Surface Area: 66.6Ų
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